Cas no 851764-84-6 ((R)-Ethyl 2-phenyl-2-((R)-piperidin-2-yl)acetate hydrochloride)

• Product Name: (R)-Ethyl 2-phenyl-2-((R)-piperidin-2-yl)acetate hydrochloride
• CAS No: 851764-84-6
• MF: C₁₅H₂₂ClNO₂
• MW: 283.7936835289
• CID: 1039777
• PubChem ID: 11391956
• Update Time: 2025-05-19

(R)-Ethyl 2-phenyl-2-((R)-piperidin-2-yl)acetate hydrochloride Chemical and Physical Properties

Names and Identifiers

• (R)-Ethyl 2-phenyl-2-((R)-piperidin-2-yl)acetate hydrochloride
• D-threo-Ethylphenidate Hydrochloride
• 2-PIPERIDINEACETIC ACID, .ALPHA.-PHENYL-, ETHYL ESTER, HYDROCHLORIDE, (.ALPHA.R,2R)- (9CI)
• ethyl (2R)-2-phenyl-2-[(2R)-piperidin-2-yl]acetate,hydrochloride
• AKOS016843401
• Ethylphenidate Hydrochloride; alpha-Phenyl-2-piperidineacetic acid ethyl ester hydrochloride; Methylphenidate Hydrochloride Imp. E (EP) as Hydrochloride; Methylphenidate Hydrochloride Impurity E as Hydrochloride; Methylphenidate Impurity E as Hydrochloride
• d,l-threo-Ethylphenidate.HCl, 1mg/ml in Ethanol
• DTXSID00464507
• 851764-84-6
• d,l-threo-Ethylphenidate.HCl
• ethyl (2R)-2-phenyl-2-[(2R)-piperidin-2-yl]acetate;hydrochloride
• Ethylphenidate Hydrochloride
• PD048278
• Ethylphenidate Hydrochloride 1.0 mg/ml in Acetonitrile (as free base)
• Ethyl (2RS)-Phenyl[(2RS)-piperidin-2-yl]acetate Hydrochloride (Ethylphenidate Hydrochloride)
• ethyl (2R)-2-phenyl-2-[(2R)-piperidin-2-yl]acetate hydrochloride; (R)-Ethyl 2-phenyl-2-((R)-piperidin-2-yl)acetate hydrochloride
• Ethyl phenyl[(2R)-piperidin-2-yl]acetate--hydrogen chloride (1/1)
• ETHYL (2R)-2-PHENYL-2-[(2R)-PIPERIDIN-2-YL]ACETATE HYDROCHLORIDE
• d,l-threo-Ethylphenidate.HCl, 1mg/ml in Ethanol (as free base)
• rac Ethylphenidate Hydrochloride (1.0mg/ml in Methanol)
• D-threo-Ethylphenidate Hydrochloride (1.0mg/ml in Methanol)
• DB-328009
• rac-Ethylphenidate Hydrochloride
• (alphaR,2R)-alpha-Phenyl-2-piperidineacetic Acid Ethyl Ester Hydrochloride
• (?R,2R)-?-Phenyl-2-piperidineacetic Acid Ethyl Ester Hydrochloride;
• (R)-ETHYL2-PHENYL-2-((R)-PIPERIDIN-2-YL)ACETATE HYDROCHLORIDE
• 2-Piperidineacetic acid, a-phenyl-, ethyl ester, hydrochloride (1:1), (aR,2R)-; 2-Piperidineacetic acid, a-phenyl-, ethyl ester, hydrochloride, (aR,2R)- (9CI); D-threo-Ethylphenidate Hydrochloride

• Inchi： 1S/C15H21NO2.ClH/c1-2-18-15(17)14(12-8-4-3-5-9-12)13-10-6-7-11-16-13;/h3-5,8-9,13-14,16H,2,6-7,10-11H2,1H3;1H/t13-,14-;/m1./s1
• InChI Key： ZNSNAOXTBUHNKX-DTPOWOMPSA-N
• SMILES： Cl.O(CC)C([C@H](C1C=CC=CC=1)[C@H]1CCCCN1)=O

Computed Properties

• Exact Mass: 283.13400
• Monoisotopic Mass: 283.1339066g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 261
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 38.3Ų

Experimental Properties

• PSA: 38.33000
• LogP: 3.60620

Additional information on (R)-Ethyl 2-phenyl-2-((R)-piperidin-2-yl)acetate hydrochloride

Introduction to (R)-Ethyl 2-phenyl-2-((R)-piperidin-2-yl)acetate hydrochloride (CAS No. 851764-84-6)

Chemical compounds play a pivotal role in the advancement of pharmaceutical sciences, particularly in the development of novel therapeutic agents. One such compound, (R)-Ethyl 2-phenyl-2-((R)-piperidin-2-yl)acetate hydrochloride, with the CAS number 851764-84-6, has garnered significant attention due to its unique structural and pharmacological properties. This compound belongs to a class of molecules that exhibit promising biological activities, making it a subject of extensive research in medicinal chemistry.

The molecular structure of (R)-Ethyl 2-phenyl-2-((R)-piperidin-2-yl)acetate hydrochloride consists of a phenyl ring substituted with an acetic acid derivative, further modified by a piperidine moiety. The presence of the (R)-configuration at the chiral center enhances its specificity and efficacy, which is a critical factor in drug design. This configuration ensures optimal interaction with biological targets, thereby improving therapeutic outcomes.

In recent years, there has been a surge in research focusing on chiral drugs due to their superior pharmacological profiles compared to their racemic counterparts. The enantiomeric purity of (R)-Ethyl 2-phenyl-2-((R)-piperidin-2-yl)acetate hydrochloride is a testament to the advancements in synthetic methodologies that allow for precise control over stereochemistry. This has opened new avenues for developing more effective and safer pharmaceuticals.

The pharmacological properties of this compound have been extensively studied in various preclinical models. Research indicates that it exhibits significant potential as an intermediate in the synthesis of more complex drug molecules. Its ability to interact with multiple biological pathways makes it a valuable candidate for further exploration in drug discovery.

One of the most intriguing aspects of (R)-Ethyl 2-phenyl-2-((R)-piperidin-2-yl)acetate hydrochloride is its role in modulating neurotransmitter systems. Studies have shown that it can influence the activity of certain enzymes and receptors involved in neural signaling. This has implications for the development of treatments for neurological disorders, including depression, anxiety, and cognitive impairments. The compound's ability to cross the blood-brain barrier further enhances its therapeutic potential.

The synthesis of (R)-Ethyl 2-phenyl-2-((R)-piperidin-2-yl)acetate hydrochloride involves multi-step organic reactions, each requiring precise control over reaction conditions to ensure high yield and purity. Advanced synthetic techniques, such as asymmetric catalysis and chiral resolution methods, are employed to achieve the desired enantiomeric purity. These methodologies not only enhance the efficiency of synthesis but also contribute to the overall sustainability of pharmaceutical production.

The safety profile of this compound has been evaluated through rigorous toxicological studies. Preliminary findings suggest that it exhibits low toxicity at therapeutic doses, making it a promising candidate for further clinical development. However, comprehensive toxicological assessments are still ongoing to fully understand its long-term effects and potential side reactions.

The impact of this compound on drug development extends beyond its direct therapeutic applications. It serves as a valuable building block for more complex molecules, enabling chemists to design novel drugs with enhanced efficacy and reduced side effects. The versatility of its structural framework allows for modifications that can be tailored to specific therapeutic needs.

In conclusion, (R)-Ethyl 2-phenyl-2-((R)-piperidin-2-yl)acetate hydrochloride (CAS No. 851764-84-6) represents a significant advancement in pharmaceutical chemistry. Its unique structural features, coupled with its promising biological activities, make it a cornerstone in the development of new therapeutic agents. As research continues to uncover its full potential, this compound is poised to play a crucial role in addressing various medical challenges.